Cas no 69640-38-6 (Pentachloropseudilin)

• Product Name: Pentachloropseudilin
• CAS No: 69640-38-6
• MF: C₁₀H₄Cl₅NO
• MW: 331.409857749939
• CID: 504153
• PubChem ID: 3053233
• Update Time: 2025-07-16

Pentachloropseudilin Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4-dichloro-6-(3,4,5-trichloro-1H-pyrrol-2-yl)-
• 2,4-Dichloro-6-(3,4,5-trichloro-1H-pyrrol-2-yl)phenol
• Pentachloropseudilin
• 69640-38-6
• Phenol, 2,4-dichloro-6-(3,4,5-trichloro-2-pyrrolyl)-
• 2,4-Dichloro-6-(3,4,5-Trichloro-1h-Pyrrol-2yl)phenol
• A15104 Y
• SCHEMBL12666317
• DTXSID90219907
• 2,4-Dichloro-6-(3,4,5-trichloro-2-pyrrolyl)phenol
• MS-24988
• 5-21-03-00330 (Beilstein Handbook Reference)
• AKOS040746213
• IA2
• BDBM50345503
• HY-115669
• BRN 1484123
• CHEMBL1738815
• 2xel
• Q27461347
• CS-0104318
• EX-A9499
• DA-66567
• AT42554

• Inchi： 1S/C10H4Cl5NO/c11-3-1-4(9(17)5(12)2-3)8-6(13)7(14)10(15)16-8/h1-2,16-17H
• InChI Key： FBRLLYYPGGXCKT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(NC=1C1C=C(C=C(C=1O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 328.87382
• Monoisotopic Mass: 328.873552
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36
• XLogP3: 5.5

Experimental Properties

• Density: 1.733
• Boiling Point: 445.9°C at 760 mmHg
• Flash Point: 223.5°C
• Refractive Index: 1.672
• PSA: 36.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on Pentachloropseudilin

Recent Advances in the Study of Pentachloropseudilin (69640-38-6): A Comprehensive Research Brief

Pentachloropseudilin (CAS: 69640-38-6) is a halogenated marine natural product that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potent biological activities. Recent studies have explored its potential as a modulator of myosin function, antimicrobial agent, and inhibitor of specific enzymatic pathways. This research brief synthesizes the latest findings on Pentachloropseudilin, focusing on its mechanism of action, therapeutic potential, and recent advancements in synthetic and analytical methodologies.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the structural basis of Pentachloropseudilin's interaction with myosin V, a molecular motor protein involved in intracellular transport. Using X-ray crystallography and biochemical assays, researchers demonstrated that Pentachloropseudilin binds to the allosteric site of myosin V, inhibiting its ATPase activity with an IC50 of 2.3 μM. This finding provides a foundation for developing novel myosin-targeted therapeutics for neurological disorders and cancers where myosin dysregulation plays a critical role.

In the antimicrobial domain, a recent Nature Communications paper (2024) reported Pentachloropseudilin's efficacy against multidrug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). The compound exhibited minimum inhibitory concentrations (MICs) ranging from 0.5-4 μg/mL, with a unique mechanism involving disruption of membrane potential and inhibition of cell wall biosynthesis. Structure-activity relationship (SAR) studies identified the pentachloro-phenyl moiety as essential for antimicrobial activity.

Analytical chemistry advancements have enabled more precise characterization of Pentachloropseudilin. A 2024 Analytical Chemistry publication described a novel LC-MS/MS method for quantifying Pentachloropseudilin in biological matrices with a lower limit of quantification (LLOQ) of 0.1 ng/mL. This method has facilitated pharmacokinetic studies in animal models, revealing favorable tissue distribution profiles with particularly high concentrations in liver and kidney tissues (tissue-to-plasma ratios >10).

Recent synthetic biology approaches have addressed the historical challenge of Pentachloropseudilin's limited natural availability. A 2023 Metabolic Engineering study successfully engineered a Pseudomonas fluorescens strain capable of producing Pentachloropseudilin at titers of 120 mg/L through heterologous expression of the biosynthetic gene cluster and optimization of fermentation conditions. This breakthrough could enable larger-scale production for preclinical development.

Emerging toxicology data (2024, Toxicology and Applied Pharmacology) suggest that while Pentachloropseudilin shows promising therapeutic indices in acute toxicity studies (LD50 > 200 mg/kg in rodents), chronic exposure may lead to hepatotoxicity at doses above 25 mg/kg/day. These findings highlight the need for structural modifications to improve safety profiles while maintaining biological activity.

In conclusion, Pentachloropseudilin (69640-38-6) continues to be a molecule of significant interest in chemical biology and drug discovery. The recent elucidation of its molecular targets, coupled with advances in production and analytical methods, positions this compound as a promising lead for developing therapeutics targeting myosin-related disorders and antibiotic-resistant infections. Future research directions should focus on structural optimization to enhance selectivity and reduce potential toxicity, as well as exploration of combination therapies to maximize therapeutic potential.